Cas no 1871189-25-1 (N-(1-cyclobutylethyl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine)

N-(1-cyclobutylethyl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine structure
1871189-25-1 structure
Product Name:N-(1-cyclobutylethyl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine
CAS No:1871189-25-1
MF:C11H19N3O
MW:209.288062334061
CID:6388547
PubChem ID:133417802
Update Time:2025-07-09

N-(1-cyclobutylethyl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 1871189-25-1
    • EN300-1609321
    • N-(1-cyclobutylethyl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine
    • Inchi: 1S/C11H19N3O/c1-7(2)10-13-11(15-14-10)12-8(3)9-5-4-6-9/h7-9H,4-6H2,1-3H3,(H,12,13,14)
    • InChI Key: HPDWGTFMQSREAF-UHFFFAOYSA-N
    • SMILES: O1C(=NC(C(C)C)=N1)NC(C)C1CCC1

Computed Properties

  • Exact Mass: 209.152812238g/mol
  • Monoisotopic Mass: 209.152812238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 51Ų

N-(1-cyclobutylethyl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1609321-0.05g
N-(1-cyclobutylethyl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine
1871189-25-1
0.05g
$1308.0 2023-06-04
Enamine
EN300-1609321-0.1g
N-(1-cyclobutylethyl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine
1871189-25-1
0.1g
$1371.0 2023-06-04
Enamine
EN300-1609321-0.25g
N-(1-cyclobutylethyl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine
1871189-25-1
0.25g
$1432.0 2023-06-04
Enamine
EN300-1609321-0.5g
N-(1-cyclobutylethyl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine
1871189-25-1
0.5g
$1495.0 2023-06-04
Enamine
EN300-1609321-1.0g
N-(1-cyclobutylethyl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine
1871189-25-1
1g
$1557.0 2023-06-04
Enamine
EN300-1609321-2.5g
N-(1-cyclobutylethyl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine
1871189-25-1
2.5g
$3051.0 2023-06-04
Enamine
EN300-1609321-5.0g
N-(1-cyclobutylethyl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine
1871189-25-1
5g
$4517.0 2023-06-04
Enamine
EN300-1609321-10.0g
N-(1-cyclobutylethyl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine
1871189-25-1
10g
$6697.0 2023-06-04
Enamine
EN300-1609321-50mg
N-(1-cyclobutylethyl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine
1871189-25-1
50mg
$1308.0 2023-09-23
Enamine
EN300-1609321-100mg
N-(1-cyclobutylethyl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine
1871189-25-1
100mg
$1371.0 2023-09-23

Additional information on N-(1-cyclobutylethyl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine

N-(1-cyclobutylethyl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine (CAS 1871189-25-1): A Comprehensive Overview

In the realm of specialized heterocyclic compounds, N-(1-cyclobutylethyl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine (CAS 1871189-25-1) has emerged as a molecule of significant interest to researchers and pharmaceutical developers. This 1,2,4-oxadiazole derivative features a unique structural combination of cyclobutyl and isopropyl moieties, making it particularly valuable for medicinal chemistry applications and material science research.

The compound's molecular structure contains three key pharmacophores: the 1,2,4-oxadiazole core, known for its metabolic stability; the cyclobutyl group contributing to conformational restriction; and the isopropyl substituent influencing lipophilicity. This strategic arrangement has made CAS 1871189-25-1 a subject of numerous structure-activity relationship (SAR) studies, particularly in the development of novel therapeutic agents targeting neurological disorders and inflammatory conditions.

Recent literature indicates growing interest in N-(1-cyclobutylethyl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine as a potential scaffold for kinase inhibitors and G-protein coupled receptor (GPCR) modulators. The compound's balanced physicochemical properties (predicted logP ~2.8, molecular weight 209.3 g/mol) make it particularly suitable for central nervous system (CNS) drug discovery programs, addressing one of the most challenging areas in modern pharmacology.

From a synthetic chemistry perspective, 1,2,4-oxadiazole derivatives like CAS 1871189-25-1 are typically prepared through [2+3] cycloaddition reactions between nitrile oxides and nitriles, or via condensation reactions of amidoximes with carboxylic acid derivatives. The presence of the cyclobutyl ring in this particular compound adds an interesting synthetic challenge that has spurred methodological developments in small-ring chemistry.

In material science applications, the oxadiazole-amine compound has shown promise as a building block for advanced polymers with enhanced thermal stability. The rigid 1,2,4-oxadiazole core contributes to high decomposition temperatures, while the cyclobutyl group can introduce interesting photophysical properties, making it potentially valuable for organic electronic applications.

The pharmaceutical industry's current focus on small molecule therapeutics and fragment-based drug discovery has increased demand for structurally diverse compounds like N-(1-cyclobutylethyl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine. Its moderate size and good solubility profile make it an attractive starting point for medicinal chemistry optimization programs, particularly in areas such as neurodegenerative disease research and pain management.

Analytical characterization of CAS 1871189-25-1 typically involves a combination of techniques including HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound's stability under various pH conditions and its compatibility with common formulation excipients have been subjects of recent formulation studies, addressing key questions in preclinical development.

Recent patent literature reveals growing interest in 1,2,4-oxadiazole-containing compounds as potential therapeutics for metabolic disorders. While N-(1-cyclobutylethyl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine itself may not be clinically developed, its structural features continue to inspire novel drug candidates in multiple therapeutic areas, demonstrating the enduring value of this chemical scaffold in modern drug discovery.

The commercial availability of CAS 1871189-25-1 from specialty chemical suppliers has facilitated its adoption in academic and industrial research settings. Current market analysis suggests steady growth in demand for such heterocyclic building blocks, driven by expanding drug discovery programs and the need for structurally diverse screening compounds.

From a regulatory perspective, N-(1-cyclobutylethyl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine is not currently classified under any restricted categories, making it accessible for legitimate research purposes worldwide. Proper handling according to standard laboratory safety protocols is recommended, as with all research chemicals.

Future research directions for this compound class may explore its potential in proteolysis targeting chimera (PROTAC) applications, where the 1,2,4-oxadiazole moiety could serve as an effective linker between target-binding and E3 ligase-recruiting elements. The compound's structural features make it particularly interesting for such emerging therapeutic modalities.

In conclusion, N-(1-cyclobutylethyl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine (CAS 1871189-25-1) represents a versatile heterocyclic compound with broad potential across pharmaceutical and material science applications. Its unique structural features continue to inspire innovative research across multiple disciplines, ensuring its place as a valuable tool in modern chemical research and development.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd